Cas no 34969-15-8 (4-amino-N-{2-[ethyl(tricyclo[3.3.1.1~3,7~]dec-1-yl)amino]ethyl}benzamide hydrochloride (1:1))

• Product Name: 4-amino-N-{2-[ethyl(tricyclo[3.3.1.1~3,7~]dec-1-yl)amino]ethyl}benzamide hydrochloride (1:1)
• CAS No: 34969-15-8
• MF: C₂₁H₃₂ClN₃O
• MW: 377.951284408569
• CID: 1471386
• PubChem ID: 64303
• Update Time: 2025-04-20

4-amino-N-{2-[ethyl(tricyclo[3.3.1.1~3,7~]dec-1-yl)amino]ethyl}benzamide hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-{2-[ethyl(tricyclo[3.3.1.1~3,7~]dec-1-yl)amino]ethyl}benzamide hydrochloride (1:1)
• N-[2-[1-adamantyl(ethyl)amino]ethyl]-4-aminobenzamide,hydrochloride
• 4-Amino-N-(2-(ethyltricyclo(3.3.1.1(sup 3,7))dec-1-ylamino)ethyl)benzamide hydrochloride
• N-(2-((1-Adamantyl)ethylamino)ethyl)-p-aminobenzamide hydrochloride
• DTXSID40188513
• Benzamide, 4-amino-N-(2-(ethyltricyclo(3.3.1.1(sup 3,7))dec-1-ylamino)ethyl)-, monohydrochloride
• 34969-15-8

• Inchi： 1S/C21H31N3O.ClH/c1-2-24(8-7-23-20(25)18-3-5-19(22)6-4-18)21-12-15-9-16(13-21)11-17(10-15)14-21;/h3-6,15-17H,2,7-14,22H2,1H3,(H,23,25);1H
• InChI Key： PZDZUUIOWHQVNB-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(=CC=1)N)NCCN(CC)C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 377.22366
• Monoisotopic Mass: 377.2233903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• PSA: 58.36